N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H10BrClN2O2/c1-6-11(7(2)18-16-6)12(17)15-10-4-3-8(13)5-9(10)14/h3-5H,1-2H3,(H,15,17)
• InChI Key: NHDPHFKNPHZEMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C12H10BrClN2O2
• Molecular Weight: 329.57 g/mol

Description

N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide, also known as BRD-0705, is a chemical compound that has gained interest in the scientific community due to its potential applications in drug discovery and development. BRD-0705 belongs to the isoxazolecarboxamide family of compounds, which have been shown to have a range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide involves the inhibition of a specific protein target. This target is involved in a range of biological processes, including cell growth and differentiation, and has been implicated in various diseases. By inhibiting this protein target, N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide has the potential to modulate these biological processes and provide therapeutic benefits.
Biochemical and Physiological Effects:
N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects. In preclinical studies, the compound has been shown to inhibit the activity of the protein target it was designed to target. This inhibition has been shown to result in a range of downstream effects, including changes in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide has several advantages for lab experiments. It has been shown to be stable and soluble in a range of solvents, making it easy to work with in the lab. Additionally, the compound has been shown to have good bioavailability in animal models, making it a promising candidate for in vivo studies.
One limitation of N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide is that it has not yet been tested in clinical trials. While preclinical studies have shown promising results, it is important to conduct clinical trials to validate the safety and efficacy of the compound in humans.

Future Directions

There are several future directions for research on N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide. One potential direction is to explore the compound's potential as a therapeutic agent for specific diseases. Preclinical studies have shown promising results for the treatment of certain types of cancer, and further research could explore the potential of N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide in other diseases.
Another future direction is to explore the mechanism of action of N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide in more detail. While the compound has been shown to inhibit a specific protein target, the downstream effects of this inhibition are not yet fully understood. Further research could explore the molecular pathways involved in the compound's mechanism of action.
Conclusion:
In conclusion, N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide is a promising compound with potential applications in drug discovery and development. The compound has been shown to have a range of biochemical and physiological effects, and has shown promising results in preclinical studies. Future research could explore the compound's potential as a therapeutic agent for specific diseases, as well as the molecular pathways involved in its mechanism of action.

Synthesis Methods

The synthesis of N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide has been described in the scientific literature. The compound can be synthesized through a multistep process involving the reaction of various starting materials. The final step involves the reaction of 4-bromo-2-chlorobenzoic acid with 3,5-dimethylisoxazole-4-carbonyl chloride in the presence of a base.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide has been shown to have potential applications in drug discovery and development. It has been identified as a potential inhibitor of a specific protein target, which is involved in a range of biological processes. The compound has been tested in vitro and in vivo, and has shown promising results in preclinical studies.